N-(4-acetamidophenyl)-2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H22N6O3S2/c1-10(24)18-11-5-7-12(8-6-11)19-13(25)9-27-16-23-22-15(28-16)20-14(26)21-17(2,3)4/h5-8H,9H2,1-4H3,(H,18,24)(H,19,25)(H2,20,21,22,26)
• InChI Key: HVLWREILRLJCJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC(C)(C)C
• Molecular Formula: C17H22N6O3S2
• Molecular Weight: 422.5 g/mol

Description

N-(4-acetamidophenyl)-2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H22N6O3S2 and its molecular weight is 422.52. The purity is usually 95%.
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Scientific Research Applications

Glutaminase Inhibitors

A study by Shukla et al. (2012) discussed the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors. These compounds, including N-(4-acetamidophenyl)-2-((5-(3-(tert-butyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide analogs, show potential in inhibiting kidney-type glutaminase (GLS), which plays a crucial role in cancer cell metabolism. The study found that some analogs retained the potency of BPTES, offering an opportunity to improve aqueous solubility and demonstrating antitumor activity both in vitro and in vivo in a mouse xenograft model of human lymphoma B cells (Shukla et al., 2012).

Anticancer Screening

Research by Abu-Melha (2021) on N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, synthesized through heterocyclization, revealed their structural and spectral features through DFT calculations. These compounds were evaluated for their cytotoxic activities against different cancer cell lines, with some showing significant potency. This study highlights the potential of such compounds in anticancer drug development (Abu-Melha, 2021).

Molecular Structure and Theoretical Calculations

The work by Chen et al. (2021) focused on the synthesis, crystal structure, and vibrational properties of N-(8-(3-(3-(tert-butyl)ureido)phenyl)imidazo[1,2-a]pyridin-6-yl)acetamide. Through coupling reactions and solvent evaporation, they obtained crystals for study. The research provided insight into the molecular structure using various spectroscopic and X-ray diffraction methods, alongside theoretical DFT calculations. This study contributes to our understanding of the compound's stability and interactions at the molecular level (Chen et al., 2021).

Modification with Fluorine-containing Heterocycles

Sokolov and Aksinenko (2012) proposed a method for modifying acetazolamide, a medical product, by introducing fluorine-containing heterocyclic compounds, demonstrating a novel approach to enhancing the efficacy and properties of existing drugs. This research signifies the potential for creating new therapeutic agents through chemical modification (Sokolov & Aksinenko, 2012).